Cas no 62518-70-1 (1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-)
62518-70-1 structure
Product Name:1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-
CAS No:62518-70-1
MF:C13H19NO2
MW:221.29546380043
CID:441828
PubChem ID:54137006
Update Time:2025-04-19
1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-
- 4-(2-piperidin-1-ylethyl)benzene-1,2-diol
- 4-[2-(Piperidin-1-yl)ethyl]benzene-1,2-diol
- DTXSID00709268
- 62518-70-1
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- Inchi: 1S/C13H19NO2/c15-12-5-4-11(10-13(12)16)6-9-14-7-2-1-3-8-14/h4-5,10,15-16H,1-3,6-9H2
- InChI Key: NYKVKSVEFSQEFM-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CCN1CCCCC1)O
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.7
1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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